Cas no 2228771-48-8 (N-3-(2-methylbut-3-yn-2-yl)phenylacetamide)

• Product Name: N-3-(2-methylbut-3-yn-2-yl)phenylacetamide
• CAS No: 2228771-48-8
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 6292746
• PubChem ID: 165609922
• Update Time: 2025-05-21

N-3-(2-methylbut-3-yn-2-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-3-(2-methylbut-3-yn-2-yl)phenylacetamide
• EN300-1741244
• N-[3-(2-methylbut-3-yn-2-yl)phenyl]acetamide
• 2228771-48-8

• Inchi： 1S/C13H15NO/c1-5-13(3,4)11-7-6-8-12(9-11)14-10(2)15/h1,6-9H,2-4H3,(H,14,15)
• InChI Key： RWNHJUNDIITFJH-UHFFFAOYSA-N
• SMILES： O=C(C)NC1=CC=CC(=C1)C(C#C)(C)C

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų

Additional information on N-3-(2-methylbut-3-yn-2-yl)phenylacetamide

N-3-(2-Methylbut-3-yn-2-yl)phenylacetamide: A Comprehensive Overview

N-3-(2-methylbut-3-yn-2-yl)phenylacetamide (CAS No. 2228771-48-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and material science. The compound consists of a phenyl ring substituted with an acetamide group and a 2-methylbutynyl group, making it a versatile building block for further chemical modifications.

The synthesis of N-3-(2-methylbut-3-yn-2-yl)phenylacetamide involves a series of well-established organic reactions, including nucleophilic acyl substitution and alkylation. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing production costs and enhancing scalability. Researchers have also explored the use of transition metal catalysts to improve reaction yields, particularly in the formation of the key intermediate, 3-(2-methylbut-3-yn-2-yl)phenol.

In terms of pharmacological activity, N-3-(2-methylbut-< strong >3 strong > - < strong >yn strong > - < strong > 2 strong > - < strong > yl strong > ) phenylacetamide has shown promising results in preclinical studies. It exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). Recent studies have highlighted its ability to cross the blood-brain barrier (BBB), making it a potential candidate for treating Alzheimer's disease. However, further research is required to optimize its bioavailability and reduce off-target effects.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. Its ability to form stable amide bonds allows for the development of novel polymers with tailored mechanical properties. Recent investigations have focused on incorporating N-(< strong > 3 strong > -(< strong > 2 strong > -methylbut - < strong > 3 strong > -yn - < strong > 2 strong > - yl ) phenyl ) acetamide into polyurethane matrices, resulting in materials with enhanced thermal stability and mechanical strength.

In conclusion, N-(< strong > 3 strong > -(< strong > 2 strong > -methylbut - < strong > 3 strong > -yn - < strong > 2 strong > - yl ) phenyl ) acetamide (CAS No. 2228771 -48 -8) represents a multifaceted compound with potential applications across diverse scientific domains. Ongoing research continues to uncover new insights into its synthesis, pharmacological properties, and material applications, underscoring its importance as a valuable chemical entity in modern science.